Urea, 1-(2-(dimethylamino)ethyl)-3-(1-naphthyl)-, hydrochloride

• CAS No.: 102433-29-4
• Molecular Formula: C15H20ClN3O
• Molecular Weight: 293.79 g/mol
• IUPAC Name: 1-[2-(dimethylamino)ethyl]-3-naphthalen-1-ylurea;hydrochloride
• InChI: InChI=1S/C15H19N3O.ClH/c1-18(2)11-10-16-15(19)17-14-9-5-7-12-6-3-4-8-13(12)14;/h3-9H,10-11H2,1-2H3,(H2,16,17,19);1H
• InChI Key: KSBYIGOLRBFFAA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNC(=O)NC1=CC=CC2=CC=CC=C21.Cl

Description

Urea, 1-(2-(dimethylamino)ethyl)-3-(1-naphthyl)-, hydrochloride: is a chemical compound with the molecular formula C12H16Cl2N2This compound is widely used in various scientific research applications, particularly in the fields of chemistry and biology .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Urea, 1-(2-(dimethylamino)ethyl)-3-(1-naphthyl)-, hydrochloride typically involves the reaction of 1-naphthylamine with ethylenediamine in the presence of hydrochloric acid. The reaction is carried out under controlled conditions to ensure the formation of the desired product .

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of high-purity reagents and controlled reaction conditions to achieve high yields and purity of the final product .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: This compound can undergo oxidation reactions, particularly when exposed to strong oxidizing agents.

Reduction: It can also be reduced under specific conditions using reducing agents.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions:

Oxidation: Strong oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Various halogenating agents and nucleophiles.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield naphthoquinones, while reduction can produce naphthylamines .

Scientific Research Applications

Chemistry:

• Used as a coupling agent for the spectrophotometric determination of aromatic amines, aminophenols, phenylenediamines, dinitroanilines, chloroanilines, thiols, and sulfonamides .

Biology:

• Involved in the quantitative analysis of nitrate and nitrite in water samples by colorimetry .

Medicine:

• Utilized in the determination of sulfonamide levels in blood .

Industry:

• Applied in various industrial processes requiring the detection and quantification of specific chemical compounds .

Mechanism of Action

The mechanism of action of Urea, 1-(2-(dimethylamino)ethyl)-3-(1-naphthyl)-, hydrochloride involves its ability to act as a coupling agent. It reacts with specific target molecules, forming a complex that can be detected and quantified using spectrophotometric methods. The molecular targets and pathways involved depend on the specific application and the nature of the target molecules .

Comparison with Similar Compounds

• N-(1-Naphthyl)ethylenediamine dihydrochloride
• 2-(1-Naphthylamino)ethylamine dihydrochloride
• Bratton-Marshall Reagent

Uniqueness: Urea, 1-(2-(dimethylamino)ethyl)-3-(1-naphthyl)-, hydrochloride is unique due to its specific structure, which allows it to act as an effective coupling agent in various analytical methods. Its ability to form stable complexes with target molecules makes it highly valuable in scientific research and industrial applications .